Cas no 4330-22-7 (5-fluoro-2,4-dimethoxypyrimidine)

• Product Name: 5-fluoro-2,4-dimethoxypyrimidine
• CAS No: 4330-22-7
• MF: C₆H₇FN₂O₂
• MW: 158.130384683609
• MDL: MFCD00792651
• CID: 95304
• PubChem ID: 268774
• Update Time: 2025-05-20

5-fluoro-2,4-dimethoxypyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-2,4-dimethoxypyrimidine
• 2,4-DIMETHOXY-5-FLUOROPYRIMIDINE
• 5-Fluor-2,4-dimethoxy-pyrimidin
• 5-fluoro-2,4-dimethoxy-pyrimidine
• AC1L6KZI
• AC1Q4O6A
• CTK1D7466
• NSC109178
• SureCN2511301
• E70347
• A6985
• SCHEMBL2511301
• AKOS005174747
• CS-0127701
• DTXSID30296414
• LS-04563
• 5-fluoranyl-2,4-dimethoxy-pyrimidine
• SB55592
• A826551
• ZB1345
• NSC 109178
• 4330-22-7
• MFCD00792651
• 2,4-Dimethoxy-5-fluorpyrimidin
• NSC-109178
• DB-346488
• Pyrimidine, 5-fluoro-2,4-dimethoxy-
• ALBB-014451

• MDL： MFCD00792651
• Inchi： 1S/C6H7FN2O2/c1-10-5-4(7)3-8-6(9-5)11-2/h3H,1-2H3
• InChI Key： UVMHPMWNQRWMCB-UHFFFAOYSA-N
• SMILES： FC1=CN=C(N=C1OC)OC

Computed Properties

• Exact Mass: 158.04921
• Monoisotopic Mass: 158.049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.9
• Topological Polar Surface Area: 44.2A^2

Experimental Properties

• Density: 1.234
• Boiling Point: 252.9°C at 760 mmHg
• Flash Point: 106.8°C
• Refractive Index: 1.47
• PSA: 44.24
• LogP: 0.63290

5-fluoro-2,4-dimethoxypyrimidine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 5-fluoro-2,4-dimethoxypyrimidine

5-Fluoro-2,4-Dimethoxypyrimidine: A Comprehensive Overview

5-Fluoro-2,4-dimethoxypyrimidine (CAS No. 4330-22-7) is a heterocyclic organic compound with significant applications in various fields, including pharmaceuticals and agrochemicals. This compound belongs to the pyrimidine family, which is a six-membered ring containing two nitrogen atoms at positions 1 and 3. The presence of fluorine and methoxy groups at specific positions imparts unique chemical and biological properties to this molecule.

The structure of 5-fluoro-2,4-dimethoxypyrimidine is characterized by a pyrimidine ring with substituents at positions 2, 4, and 5. The methoxy groups at positions 2 and 4 contribute to the molecule's stability and solubility, while the fluorine atom at position 5 enhances its electronic properties. These features make it an attractive candidate for various chemical modifications and functionalizations.

Recent studies have highlighted the potential of 5-fluoro-2,4-dimethoxypyrimidine as a building block in drug discovery. Researchers have explored its role in the development of kinase inhibitors, which are critical in treating various diseases, including cancer. The compound's ability to interact with specific protein targets makes it a valuable tool in medicinal chemistry.

In the field of agrochemistry, 5-fluoro-2,4-dimethoxypyrimidine has shown promise as a precursor for herbicides and fungicides. Its unique chemical properties allow for selective targeting of plant pathogens without adversely affecting crop health. This has led to increased interest in its application in sustainable agriculture practices.

The synthesis of 5-fluoro-2,4-dimethoxypyrimidine involves multi-step reactions that require precise control over reaction conditions. Recent advancements in catalytic methods have improved the efficiency and scalability of its production process. These innovations are expected to reduce costs and increase accessibility for researchers worldwide.

From a structural perspective, 5-fluoro-2,4-dimethoxypyrimidine exhibits interesting photophysical properties that make it suitable for applications in optoelectronics. Its ability to absorb light in specific wavelengths has been leveraged in the development of advanced materials for solar cells and light-emitting diodes (LEDs).

The biological activity of 5-fluoro-2,4-dimethoxypyrimidine has been extensively studied using computational chemistry techniques. Molecular docking studies have revealed its potential to bind to key enzymes involved in metabolic pathways. This understanding is crucial for designing more effective drug candidates with fewer side effects.

In conclusion, 5-fluoro-2,4-dimethoxypyrimidine (CAS No. 4330-22-7) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable resource for researchers seeking innovative solutions in drug discovery, agrochemistry, and materials science.